Cas no 1864053-97-3 (2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole hydrochloride)

• Product Name: 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole hydrochloride
• CAS No: 1864053-97-3
• MF: C₇H₁₁ClN₂S₂
• MW: 222.758637666702
• MDL: MFCD26793068
• CID: 4773363
• PubChem ID: 72716424
• Update Time: 2026-02-26

2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole hydrochloride
• 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole hydrochloride

• MDL： MFCD26793068
• Inchi： 1S/C7H10N2S2.ClH/c1-5-4-10-7(9-5)11-6-2-8-3-6;/h4,6,8H,2-3H2,1H3;1H
• InChI Key： OWKPFCAAQKLPMK-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NC(C)=CS1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Topological Polar Surface Area: 78.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole hydrochloride

2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole Hydrochloride (CAS No. 1864053-97-3): A Comprehensive Overview

2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole hydrochloride (CAS No. 1864053-97-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole hydrochloride is a small molecule with a molecular formula of C₈H₁₂N₂O₂S and a molecular weight of approximately 208.25 g/mol. The core structure of this compound features a thiazole ring fused with an azetidine moiety through a sulfur atom. The presence of the methyl group at the 4-position of the thiazole ring and the hydrochloride salt form contribute to its distinct chemical and physical properties.

The compound is typically synthesized through a multi-step process involving the reaction of azetidine with a suitable thiazole precursor, followed by salt formation with hydrochloric acid. The detailed synthetic route and conditions can vary depending on the specific research or industrial setting. The final product is usually obtained as a white crystalline solid with good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

Biological Activities and Mechanisms of Action

2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole hydrochloride has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Recent research has highlighted several key areas where this compound shows promise:

• Antimicrobial Activity: Studies have demonstrated that 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole hydrochloride exhibits potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.
• Cancer Research: Preliminary studies have indicated that this compound may have antiproliferative effects on certain cancer cell lines. Specifically, it has shown activity against breast cancer cells by inducing apoptosis and inhibiting cell cycle progression. Further research is needed to elucidate the exact molecular targets and pathways involved.
• Neurological Disorders: There is growing interest in the potential neuroprotective properties of 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole hydrochloride. Some studies suggest that it may have beneficial effects in models of neurodegenerative diseases such as Alzheimer's disease by reducing oxidative stress and inflammation.

Clinical Trials and Future Prospects

The promising preclinical results for 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole hydrochloride have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in humans. These trials are crucial for determining appropriate dosing regimens and identifying any potential side effects or adverse reactions.

In parallel with clinical development, ongoing research continues to explore new applications and optimize the chemical structure of this compound to enhance its therapeutic efficacy. For example, efforts are being made to develop prodrugs or drug delivery systems that can improve bioavailability and target specificity.

Conclusion

In summary, 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole hydrochloride (CAS No. 1864053-97-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further research and development in areas such as antimicrobial agents, cancer therapeutics, and neuroprotective drugs. As clinical trials progress and more data become available, it is likely that this compound will continue to attract significant attention from both academic researchers and pharmaceutical companies.